Cas no 880801-80-9 (2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide)

• Product Name: 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide
• CAS No: 880801-80-9
• MF: C₁₆H₁₃F₃N₆OS
• MW: 394.374231100082
• CID: 5475799
• Update Time: 2025-10-28

2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide

• Inchi： 1S/C16H13F3N6OS/c17-16(18,19)11-4-1-5-12(7-11)22-13(26)9-27-15-24-23-14(25(15)20)10-3-2-6-21-8-10/h1-8H,9,20H2,(H,22,26)
• InChI Key： NCKQUBZOCZCCOI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(F)(F)F)=C1)(=O)CSC1N(N)C(C2=CC=CN=C2)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide

2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide: A Comprehensive Overview

The compound with CAS No. 880801-80-9, known as 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a triazole ring system, which is a key structural motif in many bioactive molecules. The presence of a pyridine ring further enhances its chemical diversity and potential for interaction with biological targets. Additionally, the trifluoromethyl group attached to the phenyl ring introduces electronic and steric effects that can modulate the compound's pharmacokinetic properties. These features collectively contribute to its potential as a lead compound in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including click chemistry and multi-component reactions, to construct the complex architecture of this molecule. These methods not only improve yield but also enhance the scalability of the synthesis process, making it more feasible for large-scale production if required.

From a biological standpoint, this compound has demonstrated significant activity in preclinical studies. It has been evaluated for its potential as an antibacterial agent, where it shows promising results against a range of bacterial strains. Furthermore, studies have indicated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential application in the treatment of inflammatory diseases such as arthritis and neuroinflammation.

The pharmacokinetic profile of this compound has also been extensively studied. Research indicates that it exhibits favorable absorption and bioavailability, which are critical factors for its potential use as an oral medication. Additionally, preliminary toxicity studies suggest that it has a low toxicity profile, further supporting its suitability for therapeutic applications.

Looking ahead, ongoing research is focused on optimizing the compound's properties to enhance its efficacy and reduce any potential side effects. Researchers are exploring modifications to the triazole ring and pyridine moiety to improve its binding affinity to target proteins. These efforts are expected to pave the way for the development of more potent and selective drug candidates.

In conclusion, 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide represents a promising lead compound with diverse applications in medicinal chemistry. Its unique structure, combined with recent advancements in synthetic and biological research, positions it as a valuable asset in the quest for novel therapeutic agents.